Cas no 2229336-73-4 (2-Methoxy-4,5-dimethylphenyl sulfamate)

• Product Name: 2-Methoxy-4,5-dimethylphenyl sulfamate
• CAS No: 2229336-73-4
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 5605165
• PubChem ID: 165682759
• Update Time: 2025-07-25

2-Methoxy-4,5-dimethylphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• EN300-1988545
• 2-methoxy-4,5-dimethylphenyl sulfamate
• 2229336-73-4
• 2-Methoxy-4,5-dimethylphenyl sulfamate

• Inchi： 1S/C9H13NO4S/c1-6-4-8(13-3)9(5-7(6)2)14-15(10,11)12/h4-5H,1-3H3,(H2,10,11,12)
• InChI Key： QRDKFLQKTNIBDB-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C(=CC(C)=C(C)C=1)OC

Computed Properties

• Exact Mass: 231.05652907g/mol
• Monoisotopic Mass: 231.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87Ų

Additional information on 2-Methoxy-4,5-dimethylphenyl sulfamate

Professional Introduction to 2-Methoxy-4,5-dimethylphenyl sulfamate (CAS No. 2229336-73-4)

2-Methoxy-4,5-dimethylphenyl sulfamate, identified by the Chemical Abstracts Service Number (CAS No.) 2229336-73-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This sulfamate derivative, characterized by its methoxy and dimethyl substituents on a phenyl ring, exhibits unique structural and functional properties that make it a promising candidate for various applications, particularly in drug discovery and molecular recognition.

The molecular structure of 2-Methoxy-4,5-dimethylphenyl sulfamate consists of a phenyl ring substituted with a methoxy group at the 2-position and two methyl groups at the 4- and 5-positions, with an amino group converted into a sulfamate moiety. This configuration imparts specific electronic and steric properties to the molecule, which can be exploited in the design of novel bioactive compounds. The sulfamate group, in particular, is known for its ability to form stable interactions with biological targets, making it a valuable scaffold in medicinal chemistry.

In recent years, there has been growing interest in the development of sulfamate-based compounds due to their diverse pharmacological activities. Studies have demonstrated that sulfamates can act as inhibitors of various enzymes and receptors, making them relevant in the treatment of inflammatory diseases, metabolic disorders, and infectious diseases. The presence of both electron-donating (methoxy) and electron-withdrawing (sulfamate) groups in 2-Methoxy-4,5-dimethylphenyl sulfamate allows for fine-tuning of its interaction with biological targets, enhancing its potential as a lead compound for drug development.

One of the most compelling aspects of 2-Methoxy-4,5-dimethylphenyl sulfamate is its versatility in chemical modifications. The phenyl ring provides numerous sites for further functionalization, enabling chemists to explore a wide range of derivatives with tailored properties. For instance, additional substitutions or modifications can be made to optimize solubility, metabolic stability, or binding affinity. This flexibility makes it an attractive building block for structure-activity relationship (SAR) studies and high-throughput screening campaigns.

Recent advancements in computational chemistry have further enhanced the utility of 2-Methoxy-4,5-dimethylphenyl sulfamate. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. By leveraging these tools, scientists can design analogs with improved pharmacokinetic profiles or enhanced binding affinity. Such computational approaches are particularly valuable in early-stage drug discovery, where rapid screening of large libraries of compounds is essential.

The synthesis of 2-Methoxy-4,5-dimethylphenyl sulfamate presents an interesting challenge due to the need to introduce specific substituents in precise positions on the phenyl ring. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodology have streamlined these processes, making it more feasible to produce this compound on a larger scale. These advancements are crucial for supporting preclinical and clinical studies where sufficient quantities of high-purity material are necessary.

In the context of drug development, 2-Methoxy-4,5-dimethylphenyl sulfamate has shown promise as an intermediate in the synthesis of more complex molecules. Its structural features make it a suitable precursor for designing drugs that target specific enzymatic pathways or receptor families. For example, derivatives of this compound have been explored as potential inhibitors of carbonic anhydrase enzymes, which play a role in various physiological processes including respiration and acid-base balance.

The pharmacological profile of 2-Methoxy-4,5-dimethylphenyl sulfamate is still being actively investigated. Preliminary studies suggest that it may exhibit anti-inflammatory effects by modulating key signaling pathways involved in immune responses. Additionally, its ability to interact with metal ions has led to investigations into its potential use as an antimicrobial agent. These findings highlight the broad therapeutic potential of this sulfamate derivative and underscore the need for further research.

From a regulatory perspective, ensuring the safety and efficacy of compounds like 2-Methoxy-4,5-dimethylphenyl sulfamate is paramount. Rigorous testing is required to establish dosing guidelines and identify any potential adverse effects before human trials can begin. Collaborative efforts between synthetic chemists, biologists, and clinicians are essential to translate laboratory discoveries into viable therapeutic options.

The future direction of research on 2-Methoxy-4,5-dimethylphenyl sulfamate lies in expanding its chemical space through innovative synthetic strategies and exploring its interactions with novel biological targets. By integrating experimental data with computational modeling, scientists can accelerate the discovery process and identify new applications for this compound. As our understanding of molecular interactions continues to evolve, so too will the possibilities for leveraging derivatives like this one in medicine and biotechnology.